Cas no 941905-68-6 (2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941905-68-6
• MF: C₂₀H₂₀F₂N₂O₂
• MW: 358.381812095642
• CID: 5924699
• PubChem ID: 16927081
• Update Time: 2025-08-05

2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,6-difluoro-N-[1,2,3,4-tetrahydro-1-(2-methylpropyl)-2-oxo-6-quinolinyl]-
• BRD-K97609975-001-01-6
• F2384-0396
• AKOS021744610
• 2,6-difluoro-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• 2,6-difluoro-N~1~-(1-isobutyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)benzamide
• 2,6-difluoro-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• 941905-68-6
• 2,6-difluoro-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• NCGC00425433-01
• 2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C20H20F2N2O2/c1-12(2)11-24-17-8-7-14(10-13(17)6-9-18(24)25)23-20(26)19-15(21)4-3-5-16(19)22/h3-5,7-8,10,12H,6,9,11H2,1-2H3,(H,23,26)
• InChI Key： JVSYVYVSZPAMTO-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC(C)C)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 358.14928421g/mol
• Monoisotopic Mass: 358.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 488.7±45.0 °C(Predicted)
• pka: 11.22±0.20(Predicted)

Additional information on 2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941905-68-6) and Its Emerging Applications in Chemical Biology

2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, identified by its CAS number 941905-68-6, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework comprising a tetrahydroquinoline core substituted with fluoro and amide functionalities, has garnered attention due to its unique chemical properties and promising biological activities.

The structural motif of 2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide incorporates several key pharmacophoric elements that contribute to its versatility. The tetrahydroquinoline scaffold is a well-documented scaffold in medicinal chemistry, often employed in the design of bioactive molecules targeting various biological pathways. The presence of fluoro substituents at the 2 and 6 positions enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the amide group introduces a polar interaction surface that can modulate binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the tetrahydroquinoline moiety may interact with enzymes and receptors involved in inflammatory responses and cancer progression. The fluoro atoms are particularly noteworthy for their ability to influence electronic properties and binding kinetics, making them valuable for fine-tuning pharmacological activity.

In the context of drug discovery, 2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has been explored as a lead compound for developing treatments against neurological disorders. Preliminary in vitro studies indicate that it exhibits modulatory effects on neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. The amide functionality within its structure is thought to facilitate interactions with specific amino acid residues in target proteins, potentially leading to therapeutic efficacy.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct the tetrahydroquinoline core efficiently. The introduction of the fluoro substituents requires precise control over reaction conditions to ensure high selectivity and yield. These synthetic strategies not only highlight the compound's synthetic elegance but also underscore the importance of innovative chemical approaches in modern drug development.

From a regulatory perspective, compounds like 2,6-difluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide must undergo rigorous testing to evaluate their safety and efficacy before clinical application. Current research focuses on optimizing pharmacokinetic profiles through structural modifications aimed at improving bioavailability and reducing potential side effects. The integration of high-throughput screening technologies has accelerated the identification of promising derivatives with enhanced therapeutic potential.

The role of computational tools in analyzing the biological activity of this compound cannot be overstated. Molecular dynamics simulations have provided insights into how the rigid tetrahydroquinoline ring interacts with biological membranes and how the flexible regions around the amide group adapt to binding environments. These simulations have informed rational drug design strategies by predicting binding modes and affinity changes resulting from structural modifications.

Future directions in research on CAS No. 941905-68-6 include exploring its potential as an intermediate in multi-target drug discovery programs. By leveraging structure-based design principles, chemists aim to develop molecules that simultaneously modulate multiple pathways implicated in complex diseases such as cancer and neurodegenerative disorders. The unique combination of structural features—namely the tetrahydroquinoline, fluoro, and amide moieties—makes this compound a compelling candidate for further investigation.

The development of novel analytical techniques has also contributed to a deeper understanding of this compound's behavior in biological systems. Mass spectrometry-based methods enable high-resolution characterization of metabolites formed after administration, while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information essential for confirming molecular integrity during synthesis and purification.

In summary, 2,6-difluoro-N-1-(2-methylpropyl)-2 oxo -1 , 23 , 4 tetra hydro quinolin - 6 - yl benz amide ( CAS No . 941905 -68 - 6 ) stands out as a structurally sophisticated molecule with significant promise in pharmaceutical research . Its intricate framework , featuring a specialized combination of pharmacophoric elements , positions it as a valuable scaffold for developing innovative therapeutics against various diseases . As research progresses , advancements in synthetic chemistry , computational biology , and analytical methodologies will continue to refine our understanding of its potential applications , paving the way for next-generation treatments with improved efficacy and safety profiles .